Cas no 888723-87-3 (1-(4-chloro-1H-indol-2-yl)-Ethanone)

• Product Name: 1-(4-chloro-1H-indol-2-yl)-Ethanone
• CAS No: 888723-87-3
• MF: C₁₀H₈ClNO
• MW: 193.629621505737
• CID: 1120560
• PubChem ID: 16127390
• Update Time: 2025-04-20

1-(4-chloro-1H-indol-2-yl)-Ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-1H-indol-2-yl)-Ethanone
• 1-(4-chloro-1H-indol-2-yl)ethanone
• SCHEMBL24112430
• 1-(4-chloro-1H-indol-2-yl)ethan-1-one
• 888723-87-3

• Inchi： 1S/C10H8ClNO/c1-6(13)10-5-7-8(11)3-2-4-9(7)12-10/h2-5,12H,1H3
• InChI Key： ILJIGDRTFMVWLH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1C=C(C(C)=O)N2

Computed Properties

• Exact Mass: 193.0294416g/mol
• Monoisotopic Mass: 193.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 32.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles